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Compound of Interest

Compound Name:
4-(4-dihexadecylamino-styryl)-N-

methylpyridinium iodide

Cat. No.: B045646 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
DiA (4-(4-(Dihexadecylamino)styryl)-N-methylpyridinium iodide) is a lipophilic carbocyanine dye

widely used for fluorescently labeling the plasma membranes of living and fixed cells. Its

mechanism of action involves the insertion of its hydrophobic tails into the lipid bilayer, leading

to strong fluorescence upon incorporation into the membrane environment. DiA is a valuable

tool for a variety of applications, including cell tracking, cell-cell fusion assays, lipid raft

analysis, and fluorescence recovery after photobleaching (FRAP) studies. These application

notes provide detailed protocols and guidelines for the effective use of DiA in cell culture.
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Property Value

Full Name
4-(4-(Dihexadecylamino)styryl)-N-

methylpyridinium iodide

Molecular Formula C₄₆H₇₉IN₂

Molecular Weight 787.04 g/mol

Appearance Red solid

Solubility Soluble in DMSO and ethanol

Excitation Maximum ~491 nm

Emission Maximum ~613 nm[1]

Mechanism of Action
DiA is a lipophilic molecule that readily inserts into the plasma membrane of cells. The dye

consists of a hydrophilic head group and two long hydrophobic alkyl chains. This amphipathic

nature drives its partitioning into the lipid bilayer, where it becomes brightly fluorescent. The

dye diffuses laterally within the membrane, allowing for uniform labeling of the entire cell

surface.
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Insertion

Start: Adherent cells cultured on coverslips

Wash cells with warm PBS or serum-free medium

Prepare DiA working solution (1-10 µM) in serum-free medium

Incubate cells with DiA solution for 2-20 min at 37°C

Wash cells 2-3 times with warm PBS or complete medium

Image cells using fluorescence microscopy
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Start: Suspension cells in culture

Pellet cells by centrifugation

Wash cells with warm PBS or serum-free medium

Resuspend cells in DiA working solution (1-10 µM)

Incubate cells for 2-20 min at 37°C

Pellet cells by centrifugation

Wash cells 2-3 times with warm PBS or complete medium

Resuspend cells in fresh medium for analysis

Analyze cells (e.g., flow cytometry, microscopy)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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